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Compound of Interest

Compound Name: Dimethyl propargylmalonate

Cat. No.: B1587142

Foreword: Unveiling a Versatile Building Block

Dimethyl propargylmalonate (CAS No. 95124-07-5) is a valuable trifunctional reagent that
has garnered significant interest within the realms of synthetic organic chemistry and drug
discovery.[1][2][3] Its unique molecular architecture, featuring a terminal alkyne, a reactive
methylene group, and two ester functionalities, offers a versatile platform for the construction of
complex molecular scaffolds. This guide provides a comprehensive overview of the
fundamental physical and chemical properties of dimethyl propargylmalonate, alongside a
detailed, field-proven protocol for its synthesis and characterization. The information presented
herein is intended to empower researchers, scientists, and drug development professionals to
confidently and effectively utilize this reagent in their synthetic endeavors.

Molecular Structure and Key Physicochemical
Properties

The structural attributes of dimethyl propargylmalonate are central to its reactivity and utility.
The presence of the propargyl group provides a handle for a variety of chemical
transformations, including click chemistry, metal-catalyzed couplings, and addition reactions.[4]
The acidic proton on the a-carbon, flanked by two electron-withdrawing ester groups, is readily
abstracted, facilitating a wide range of alkylation and condensation reactions.

Caption: Molecular Structure of Dimethyl 2-(prop-2-yn-1-yl)malonate.
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A summary of the key physical properties of dimethyl propargylmalonate is presented in the
table below for easy reference.

Property Value Source(s)
CAS Number 95124-07-5 [1][21[3]
Molecular Formula CsH1004 [11[2][3]
Molecular Weight 170.16 g/mol [1112][3]
Appearance Colorless to light yellow liquid [1]

Boiling Point 93-95 °C at 7 mmHg [1][5][6]
Density 1.119 g/mL at 20 °C [1][5]16]
Refractive Index (n2°/D) 1.444 [1][6]
Flash Point 113 °C (235.4 °F) - closed cup [11[61[7]

- Miscible with alcohol and
Solubility "
ether.

Store at room temperature in a
Storage _ [1]
dry, sealed container.

Synthesis and Purification: A Validated Protocol

The synthesis of dimethyl propargylmalonate is typically achieved through the alkylation of
dimethyl malonate with propargyl bromide. This procedure is a classic example of a malonic
ester synthesis, a robust and reliable method for the formation of carbon-carbon bonds. The
causality behind the experimental choices is rooted in fundamental organic chemistry
principles.

Experimental Rationale

The reaction proceeds via the deprotonation of dimethyl malonate by a suitable base to form a
resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking the
electrophilic carbon of propargyl bromide in an SN2 reaction. Sodium ethoxide, generated in
situ from sodium metal and ethanol, is a commonly employed base due to its sufficient strength
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to deprotonate the malonate and its compatibility with the reaction solvent. The choice of
anhydrous ethanol is critical to prevent quenching of the enolate by water. The reaction
temperature is initially kept low (0 °C) during the deprotonation and addition of the alkylating
agent to control the exothermicity of the reaction and minimize side reactions. The subsequent
warming to room temperature allows the reaction to proceed to completion.

Step-by-Step Synthesis Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propargylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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